Cas no 1396884-24-4 (N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1396884-24-4
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5765624
• PubChem ID: 71781846
• Update Time: 2025-10-30

N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• VU0525070-1
• AKOS024523899
• F5857-2915
• N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(isoxazol-3-yl)oxalamide
• N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide
• 1396884-24-4

• Inchi： 1S/C20H19N3O4/c1-20(26,13-21-18(24)19(25)22-17-11-12-27-23-17)16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-12,26H,13H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： KIBBWDZSLZRIKY-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C(NC1C=CON=1)=O)=O)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide

Introduction to N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1396884-24-4)

N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1396884-24-4, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The presence of multiple functional groups, including a biphenyl ring, a hydroxypropyl group, and an oxazole moiety, contributes to its intricate molecular architecture and suggests a wide range of possible interactions with biological targets.

The biphenyl moiety is particularly noteworthy as it is commonly found in various pharmaceuticals and agrochemicals, known for its stability and ability to participate in π-stacking interactions. This feature can be exploited to enhance binding affinity and selectivity in drug design. The hydroxypropyl group adds another layer of complexity, introducing both hydrophilicity and the potential for hydrogen bonding, which can influence the compound's solubility and bioavailability. Additionally, the oxazole ring is a heterocyclic structure that has been widely investigated for its role in biological systems, often serving as a scaffold for bioactive molecules due to its ability to engage in various non-covalent interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural properties of N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide. These studies have revealed that the compound's three-dimensional structure is highly optimized for interactions with biological targets. Specifically, the arrangement of the biphenyl ring and the oxazole moiety creates a surface that can effectively bind to proteins and other biomolecules. This has led to the hypothesis that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways.

In vitro studies have begun to explore the potential pharmacological effects of N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide. Initial experiments have shown promising results in terms of binding affinity and selectivity for specific biological targets. For instance, preliminary data suggests that the compound may interact with enzymes involved in inflammation pathways, potentially making it a candidate for therapeutic applications in conditions such as arthritis or inflammatory bowel disease. Furthermore, its ability to cross cell membranes due to the presence of the hydroxypropyl group suggests that it may be suitable for oral administration.

The synthesis of N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide is a complex process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves multiple steps, including the formation of the biphenyl core, the introduction of the hydroxypropyl group, and the incorporation of the oxazole ring. Each step must be meticulously controlled to avoid side reactions and impurities that could affect the compound's efficacy. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

One of the most exciting aspects of N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide is its potential for structural modification. By altering specific functional groups or introducing new ones, researchers can fine-tune its properties to enhance its biological activity or improve its pharmacokinetic profile. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing novel therapeutics. Additionally, computational tools can be used to predict how different modifications will affect the compound's behavior, allowing for more efficient design iterations.

The future prospects for N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide are promising. As research continues to uncover new biological targets and mechanisms of action, this compound may find applications in treating a variety of diseases. Its unique structural features make it well-suited for development into small-molecule inhibitors or modulators that can interact with specific biological pathways. Furthermore, its potential for oral administration could make it more accessible to patients compared to injectable therapies.

In conclusion, N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 1396884-24-4) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an ideal candidate for further exploration in drug discovery. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing new treatments for human diseases.